Cas no 159870-88-9 (2,6-Dichlorooxazolo[5,4-b]pyridine)
2,6-Dichlorooxazolo[5,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dichlorooxazolo[5,4-b]pyridine
- SY130051
- 2,6-Dichlorooxazolo[5,4-b]pyridine
-
- MDL: MFCD22553040
- Inchi: 1S/C6H2Cl2N2O/c7-3-1-4-5(9-2-3)11-6(8)10-4/h1-2H
- InChI Key: UYBNDDVULGPYBV-UHFFFAOYSA-N
- SMILES: ClC1=CN=C2C(=C1)N=C(O2)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Topological Polar Surface Area: 38.9
2,6-Dichlorooxazolo[5,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777441-1g |
2,6-Dichlorooxazolo[5,4-b]pyridine |
159870-88-9 | 95% | 1g |
$990 | 2024-07-20 | |
| eNovation Chemicals LLC | D777441-1g |
2,6-Dichlorooxazolo[5,4-b]pyridine |
159870-88-9 | 95% | 1g |
$990 | 2025-02-19 | |
| eNovation Chemicals LLC | D777441-1g |
2,6-Dichlorooxazolo[5,4-b]pyridine |
159870-88-9 | 95% | 1g |
$990 | 2025-02-27 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY130051-1g |
2,6-Dichlorooxazolo[5,4-b]pyridine |
159870-88-9 | ≥95% | 1g |
¥8500.00 | 2025-04-18 |
2,6-Dichlorooxazolo[5,4-b]pyridine Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 2,6-Dichlorooxazolo[5,4-b]pyridine
Recent Advances in the Study of 2,6-Dichlorooxazolo[5,4-b]pyridine (CAS: 159870-88-9) in Chemical Biology and Pharmaceutical Research
2,6-Dichlorooxazolo[5,4-b]pyridine (CAS: 159870-88-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the oxazolopyridine family, which is known for its diverse pharmacological activities. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. The unique structural features of 2,6-Dichlorooxazolo[5,4-b]pyridine make it a promising scaffold for the design of bioactive molecules.
One of the most notable advancements in the study of 2,6-Dichlorooxazolo[5,4-b]pyridine is its role in the development of selective kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and BTK, which are implicated in pathological conditions. The ability to modulate these kinases with high selectivity and efficacy highlights the therapeutic potential of 2,6-Dichlorooxazolo[5,4-b]pyridine-based compounds.
In addition to its kinase inhibitory properties, 2,6-Dichlorooxazolo[5,4-b]pyridine has been investigated for its anti-inflammatory effects. Recent preclinical studies have shown that certain derivatives of this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models. These findings suggest that 2,6-Dichlorooxazolo[5,4-b]pyridine could serve as a valuable lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis and optimization of 2,6-Dichlorooxazolo[5,4-b]pyridine derivatives have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient preparation of diverse analogs with improved pharmacological profiles. For instance, modifications at the 2- and 6-positions of the oxazolopyridine core have been explored to enhance binding affinity and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies have further guided the rational design of these derivatives, leading to the identification of compounds with superior efficacy and reduced off-target effects.
Despite these promising developments, challenges remain in the clinical translation of 2,6-Dichlorooxazolo[5,4-b]pyridine-based therapeutics. Issues such as bioavailability, toxicity, and drug-drug interactions need to be addressed through comprehensive preclinical and clinical studies. Nevertheless, the growing body of research underscores the potential of this compound as a versatile tool in chemical biology and drug discovery. Future studies are expected to delve deeper into its mechanisms of action and explore its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.
In conclusion, 2,6-Dichlorooxazolo[5,4-b]pyridine (CAS: 159870-88-9) represents a compelling area of research in the field of chemical biology and pharmaceutical sciences. Its unique structural properties and diverse pharmacological activities make it a valuable scaffold for the development of novel therapeutics. Continued exploration of its derivatives and their biological effects will likely yield significant advancements in drug discovery and personalized medicine.
159870-88-9 (2,6-Dichlorooxazolo[5,4-b]pyridine) Related Products
- 1545505-93-8(7-chloro-1,3oxazolo5,4-bpyridine)
- 886373-58-6
- 1393546-57-0(5-Chloro-oxazolo[5,4-b]pyridine)
- 1956341-87-9(2-Chlorooxazolo[5,4-b]pyridine hydrochloride)
- 159870-95-8(2-chloro-Oxazolo[5,4-b]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)